Benzoic acid;4-iodophenol

• CAS: 61807-37-2

Core Science & Biosynthesis

Spectroscopic characterization of benzoic acid 4-iodophenol interactions

An In-depth Technical Guide: Spectroscopic Characterization of Benzoic Acid 4-Iodophenol Interactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Covalent Bond

In the realm of pharmaceutical sciences, the architecture of a solid-state material is as critical as the molecular structure of the active pharmaceutical ingredient (API) itself. The arrangement of molecules in a crystal lattice dictates fundamental properties such as solubility, stability, and bioavailability. Co-crystallization has emerged as a powerful technique in crystal engineering to optimize these properties without altering the covalent structure of the API.[1][2] By forming multi-component crystals through non-covalent interactions, we can create novel materials with fine-tuned characteristics.[3][4]

This guide focuses on the interaction between benzoic acid, a simple aromatic carboxylic acid, and 4-iodophenol. This system serves as an excellent model for studying the supramolecular synthons—specifically, the robust hydrogen bonding between a carboxylic acid and a phenol—that are fundamental to the design of more complex pharmaceutical co-crystals. We will delve into the practical application and theoretical underpinnings of key spectroscopic techniques to elucidate the nature of these interactions, providing a roadmap for the comprehensive characterization of such molecular complexes. The principles and methodologies discussed herein are broadly applicable to the wider field of co-crystal screening and characterization in drug development.[5]

Part 1: The Supramolecular Synthon - Theoretical Framework

The formation of a stable co-crystal between benzoic acid and 4-iodophenol is primarily driven by a highly predictable and strong non-covalent interaction: the hydrogen bond.

The Driving Force: Hydrogen Bonding

The primary interaction is the formation of a hydrogen bond between the hydroxyl proton of the benzoic acid's carboxylic group and the hydroxyl oxygen of 4-iodophenol, and conversely, between the hydroxyl proton of 4-iodophenol and the carbonyl oxygen of benzoic acid. This creates a robust heterodimeric synthon. Understanding how to detect the formation of this bond is the central goal of our spectroscopic investigation.

The Spectroscopic Toolkit: Probing Molecular Interactions

To confirm the formation of the co-crystal and characterize the interactions, a multi-faceted spectroscopic approach is essential. Each technique provides a unique piece of the puzzle:

• Fourier-Transform Infrared (FTIR) Spectroscopy: This technique measures the absorption of infrared radiation, which excites molecular vibrations. The formation of a hydrogen bond alters the electron density around the involved functional groups (O-H and C=O), causing predictable shifts in their vibrational frequencies.[6] Specifically, the O-H stretching band will broaden and shift to a lower wavenumber, while the C=O stretching frequency will also typically experience a red shift.[7][8]

• Raman Spectroscopy: As a complementary vibrational spectroscopy technique, Raman scattering is sensitive to changes in the polarizability of molecular bonds.[9] It is particularly effective for analyzing both the raw materials and the final co-crystal product, with the formation of a new crystalline entity yielding a unique spectral fingerprint distinct from a simple physical mixture of the components.[10]

• Ultraviolet-Visible (UV-Vis) Spectroscopy: This method probes electronic transitions within the molecules. While not the primary technique for studying hydrogen bonds, changes in the electronic environment upon co-crystal formation can lead to shifts in the absorption maxima (λmax).[11] In some cases, the formation of a charge-transfer complex can give rise to entirely new absorption bands.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is highly sensitive to the local chemical environment of atomic nuclei, particularly protons (¹H) and carbon-13 (¹³C). The formation of a hydrogen bond significantly deshields the involved proton, causing a characteristic downfield shift in the ¹H NMR spectrum.[13] Changes in the electron density around the aromatic rings and carbonyl carbon can also be observed in the ¹³C NMR spectrum.[14]

Part 2: Experimental Design and Protocols

A logical workflow is crucial for the successful synthesis and characterization of the co-crystal. This involves the synthesis of the new solid phase followed by a battery of spectroscopic analyses to confirm its identity and understand the underlying intermolecular interactions.

Caption: Experimental workflow for co-crystal synthesis and characterization.

Protocol 1: Co-crystal Synthesis via Slow Evaporation

This method is a straightforward and common technique for screening and producing high-quality co-crystals.[10]

• Molar Calculation: Weigh equimolar amounts of benzoic acid (M.W. 122.12 g/mol ) and 4-iodophenol (M.W. 220.01 g/mol ).

• Dissolution: Dissolve both components in a suitable solvent in which both are soluble, such as ethanol or a methanol/water mixture.[4] Use the minimum amount of solvent necessary to achieve complete dissolution with gentle warming if required.

• Crystallization: Cover the container with a perforated film (e.g., Parafilm with small holes) to allow for slow evaporation of the solvent at room temperature.

• Isolation: Once crystals have formed and the solvent has evaporated, collect the solid product by filtration.

• Drying: Air-dry the crystals thoroughly to remove any residual solvent.

Protocol 2: Spectroscopic Analysis

A. FTIR Spectroscopy

• Sample Preparation: Prepare a potassium bromide (KBr) pellet. Mix ~1-2 mg of the co-crystal sample with ~100-200 mg of dry, spectroscopic grade KBr. Grind the mixture thoroughly into a fine powder and press it into a transparent disc using a hydraulic press.

• Background Collection: Collect a background spectrum of a pure KBr pellet.

• Data Acquisition: Place the sample pellet in the spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

B. Raman Spectroscopy

• Sample Preparation: Place a small amount of the crystalline powder onto a microscope slide.

• Data Acquisition: Focus the laser (e.g., 785 nm) onto the sample. Acquire the spectrum over a range of approximately 200-3200 cm⁻¹. Adjust laser power and acquisition time to obtain a good signal-to-noise ratio while avoiding sample degradation.

C. UV-Vis Spectroscopy

• Solvent Selection: Choose a UV-transparent solvent in which both the starting materials and the co-crystal are soluble (e.g., ethanol, acetonitrile).

• Solution Preparation: Prepare dilute solutions of benzoic acid, 4-iodophenol, and the co-crystal of a known concentration (e.g., 5 x 10⁻⁵ M).[15]

• Data Acquisition: Use the pure solvent as a blank. Record the absorption spectra for each solution over a wavelength range of 200-400 nm.

D. NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of each sample (benzoic acid, 4-iodophenol, and the co-crystal) in a deuterated solvent such as DMSO-d₆ or CDCl₃ in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz). For ¹H NMR, typical parameters include a sufficient number of scans to achieve a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans will be necessary.

Part 3: Data Interpretation - Deciphering the Spectra

The core of the characterization lies in comparing the spectra of the co-crystal with those of the individual starting materials. The formation of a new solid phase is confirmed by the appearance of spectral features that are distinct from a simple superposition of the reactants' spectra.

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Engineering Supramolecular Synthons: A Technical Guide to the Benzoic Acid and 4-Iodophenol Co-Crystal System

Executive Summary

The rational design of multi-component solid-state materials—such as pharmaceutical co-crystals—relies heavily on the predictable assembly of non-covalent interactions. In the competitive landscape of supramolecular chemistry, the interplay between hydrogen bonding (HB) and halogen bonding (XB) dictates the final architectural topology of the crystal lattice. This whitepaper provides an in-depth technical analysis of the supramolecular synthon formation between benzoic acid (a classic HB donor/acceptor) and 4-iodophenol (a dual HB donor/acceptor and XB donor). Designed for crystal engineers and drug development professionals, this guide synthesizes mechanistic theory with field-proven, self-validating experimental protocols.

Mechanistic Foundations: Hydrogen vs. Halogen Bonding

To engineer a co-crystal, one must first understand the electrostatic driving forces that govern molecular recognition. Benzoic acid and 4-iodophenol present a highly competitive supramolecular environment due to the presence of multiple interaction sites.

The Role of the σ-Hole in 4-Iodophenol

Halogen bonding is driven by a highly localized region of positive electrostatic potential on the outermost surface of a covalently bonded halogen atom, known as the σ-hole . Because iodine is highly polarizable, the electron-withdrawing nature of the phenol ring pulls electron density away from the distal end of the C–I bond. This creates a strong Lewis acidic site capable of interacting with nucleophiles (Lewis bases) such as the carbonyl or hydroxyl oxygens of benzoic acid .

Synthon Competition and Complementarity

When these two molecules are introduced in solution, Molecular Electrostatic Potential (MEP) dictates the hierarchy of assembly:

• The R22​(8) Homosynthon: The carboxylic acid dimer is thermodynamically robust. In many cases, this HB homosynthon remains intact, forcing the 4-iodophenol to assemble orthogonally via halogen bonds (C–I···O) to the exposed lone pairs of the carbonyl oxygen.

• The Heterosynthon: If the HB donor capacity of the phenol -OH outcompetes the carboxylic acid, a heterodimer (acid-phenol O–H···O) may form, altering the primary lattice structure.

Fig 1: Competitive and complementary pathways in synthon formation guided by MEP.

Quantitative Interaction Metrics

To validate the formation of these synthons, researchers must cross-reference crystallographic data with spectroscopic shifts. The table below summarizes the expected quantitative markers for the benzoic acid / 4-iodophenol system.

Interaction Type	Donor	Acceptor	Expected Distance (Å)	Expected Angle (°)	IR Spectroscopic Shift (cm⁻¹)
Hydrogen Bond (Homosynthon)	Carboxylic -OH	Carboxylic C=O	2.60 - 2.70	> 160	ν(C=O) shifts to ~1680–1690
Hydrogen Bond (Heterosynthon)	Phenol -OH	Carboxylic C=O	2.65 - 2.80	> 150	ν(O-H) broadens, shifts lower
Halogen Bond (XB)	Iodine (C-I)	Carboxylic C=O	2.90 - 3.40*	170 - 180	ν(C-I) subtle shift, Raman active

*Note: A valid halogen bond must possess a distance shorter than the sum of the van der Waals radii for Iodine and Oxygen (~3.50 Å) and exhibit strict directionality (~180°) due to the spatial confinement of the σ-hole.

Experimental Methodologies for Co-Crystal Synthesis

As an application scientist, relying on a single crystallization method introduces a high risk of false negatives due to solubility discrepancies or kinetic trapping. Therefore, a dual-method approach combining Solution Co-crystallization and Liquid-Assisted Grinding (LAG) is required .

Protocol A: Solution Co-Crystallization (Thermodynamic Control)

Causality: Slow evaporation allows molecules to reversibly attach and detach from the growing crystal face, ensuring the system reaches its lowest thermodynamic energy state (ideal for growing Single Crystal XRD-quality crystals). We utilize chloroform to prevent the solvent from competitively hydrogen-bonding with the coformers.

• Preparation: Weigh equimolar amounts of benzoic acid (1.0 mmol, 122.12 mg) and 4-iodophenol (1.0 mmol, 220.01 mg).

• Dissolution: Dissolve the mixture in 10 mL of anhydrous chloroform ( CHCl3​ ) in a 20 mL scintillation vial. Sonicate for 5 minutes to ensure complete dissolution.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean vial to remove nucleation-inducing dust particles.

• Evaporation: Puncture the vial cap with 2-3 small pinholes. Leave undisturbed in a vibration-free environment at ambient temperature (20-25 °C) for 3 to 7 days until high-quality single crystals precipitate.

Protocol B: Liquid-Assisted Grinding (Kinetic Control)

Causality: Mechanochemistry forces molecules into intimate contact, bypassing the differing solubility profiles of the two components. Adding a catalytic amount of solvent (LAG) increases molecular mobility and lowers the activation energy for co-crystal formation without fully dissolving the bulk.

• Preparation: Weigh equimolar amounts of benzoic acid (0.5 mmol) and 4-iodophenol (0.5 mmol) into a stainless-steel milling jar.

• Solvent Addition: Add exactly 20 µL of chloroform (acting as the liquid assist).

• Milling: Add two 5 mm stainless-steel grinding balls. Mill the mixture at 25 Hz for 20 minutes using a vibratory ball mill.

• Recovery: Extract the resulting microcrystalline powder for immediate Powder X-ray Diffraction (PXRD) analysis.

Self-Validating Analytical Workflow

A robust scientific protocol must be self-validating. The single crystals obtained from Protocol A may represent a kinetic anomaly or a solvate rather than the true bulk material. To establish trustworthiness, the workflow below enforces a strict cross-validation loop.

Fig 2: Self-validating workflow for co-crystal synthesis and structural characterization.

Validation Steps:

• Structure Elucidation: Solve the 3D structure using Single Crystal X-ray Diffraction (SCXRD) from Protocol A. Identify the specific HB and XB synthons.

• Pattern Simulation: Generate a simulated powder diffraction pattern from the SCXRD .cif file.

• Bulk Verification: Overlay the simulated pattern with the experimental PXRD pattern obtained from the bulk powder in Protocol B. A 1:1 peak match confirms phase purity and proves that the mechanochemical and solution pathways yield the identical supramolecular architecture.

Conclusion

The co-crystallization of benzoic acid and 4-iodophenol serves as a masterclass in supramolecular competition. By leveraging the highly directional σ-hole of the iodine atom against the robust hydrogen-bonding network of the carboxylic acid, researchers can engineer predictable, multi-dimensional crystal lattices. Success in this domain requires not only a firm grasp of molecular electrostatics but also the disciplined application of orthogonal, self-validating experimental methodologies.

References

• A systematic structural study of halogen bonding versus hydrogen bonding within competitive supramolecular systems IUCr Journals
• Influence of Substituents in the Aromatic Ring on the Strength of Halogen Bonding in Iodobenzene Derivatives ACS Public
• Pharmaceutical Cocrystals: A Perspective on Development and Scale-up of Solution Cocrystallization ACS Public

Protocols & Analytical Methods

Application Note: Preparation and Characterization of Supramolecular Assemblies Using Benzoic Acid and 4-Iodophenol

Executive Summary

The rational design of supramolecular assemblies relies on the precise orchestration of non-covalent interactions. This application note details the protocols for synthesizing and validating co-crystals composed of benzoic acid (BA) and 4-iodophenol (4-IP) . By acting as a model system for competitive non-covalent interactions, this pair allows researchers to exploit both hydrogen bonding (HB) and halogen bonding (XB) to engineer novel solid-state materials. This guide provides drug development professionals and materials scientists with orthogonal, self-validating methodologies to access and characterize these assemblies reliably.

Mechanistic Principles: The Interplay of Halogen and Hydrogen Bonding

In supramolecular chemistry, predicting the dominant interaction pathway is critical. Benzoic acid features a carboxylic acid moiety that acts as both a strong hydrogen bond donor and acceptor, typically forming homomeric dimers in its pure solid state. 4-Iodophenol, conversely, is a ditopic molecule: its hydroxyl group serves as an HB donor/acceptor, while the highly polarizable iodine atom acts as a halogen bond (XB) donor via its electropositive σ -hole[1].

When these two molecules are co-crystallized, a competitive thermodynamic landscape emerges. The assembly is driven by the formation of heterosynthons (e.g., COOH ⋯ OH hydrogen bonds and C–I ⋯ O=C halogen bonds) which must overcome the lattice energy of the pure homomeric crystals[2]. The causality behind choosing specific crystallization methods (solution, mechanochemical, or gas-phase) lies in manipulating the kinetic and thermodynamic variables to favor these heteromeric synthons over phase separation[3].

Mechanistic pathways illustrating the competition between homomeric and heteromeric synthons.

Experimental Methodologies

To ensure comprehensive phase space exploration and to avoid the pitfalls of disparate component solubilities, three orthogonal methods are employed[4].

Method A: Solution Co-crystallization (Slow Evaporation)

Causality: Solution crystallization provides the thermodynamic control necessary to grow single crystals suitable for Single-Crystal X-ray Diffraction (SCXRD). A mixed solvent system (Chloroform/Methanol) is used to balance the solubility of both precursors, preventing the premature precipitation of the less soluble component[5].

Protocol:

• Preparation: Weigh 122.1 mg (1.0 mmol) of Benzoic Acid and 220.0 mg (1.0 mmol) of 4-Iodophenol.

• Dissolution: Transfer both powders to a 20 mL glass scintillation vial. Add 5.0 mL of a 1:1 (v/v) Chloroform/Methanol mixture.

• Homogenization: Sonicate the vial for 5 minutes until a completely clear solution is obtained.

• Evaporation: Puncture the vial cap with 2-3 small holes using a needle to restrict the evaporation rate.

• Incubation: Leave the vial undisturbed in a vibration-free environment at ambient temperature (20–25 °C) for 3 to 7 days.

• Harvesting: Once block-like or needle-like crystals emerge and the solvent has mostly evaporated, isolate the crystals via vacuum filtration and wash with 1 mL of cold heptane.

Method B: Mechanochemical Liquid-Assisted Grinding (LAG)

Causality: LAG bypasses solubility discrepancies entirely, driving the reaction kinetically through mechanical shear. The addition of a catalytic amount of solvent facilitates molecular mobility and accelerates the polymorphic transition to the co-crystal phase[3].

Protocol:

• Loading: Place 1.0 mmol of BA and 1.0 mmol of 4-IP into a 10 mL stainless steel milling jar.

• Catalyst Addition: Add 20 µL of Methanol (acting as the liquid assist) to the powder mixture.

• Milling: Add two 5 mm stainless steel ball bearings. Seal the jar and place it in a mixer mill (e.g., Retsch MM400).

• Execution: Mill at a frequency of 30 Hz for 20 minutes.

• Recovery: Carefully scrape the resulting microcrystalline powder from the jar. This powder is immediately ready for bulk characterization (FT-IR, DSC).

Method C: Gas-Phase Co-sublimation

Causality: Sublimation eliminates solvent-solute interactions, which can sometimes inhibit specific hydrogen bonding motifs. It is highly effective for accessing novel polymorphs that are unstable in solution[3].

Protocol:

• Preparation: Thoroughly mix 0.5 mmol of BA and 0.5 mmol of 4-IP using a mortar and pestle.

• Apparatus Setup: Place the physical mixture at the bottom of a sublimation apparatus (e.g., a cold-finger sublimator).

• Vacuum Application: Evacuate the system to approximately 10−2 mbar to lower the sublimation temperature and prevent thermal degradation.

• Heating: Submerge the bottom of the apparatus in an oil bath set to 110 °C. Maintain the cold finger at 5 °C using a circulating chiller.

• Collection: After 4 hours, slowly break the vacuum and carefully scrape the co-crystals deposited on the cold finger.

Orthogonal experimental workflows for the preparation of BA/4-IP supramolecular assemblies.

Validation and Data Interpretation

A protocol is only as robust as its validation. To confirm that a true supramolecular assembly (co-crystal) has formed rather than a simple physical mixture, the product must be evaluated against the physicochemical properties of its starting materials.

Table 1: Physicochemical Properties of Starting Materials

Component	Molecular Weight ( g/mol )	Melting Point (°C)	Key FT-IR Stretch (cm⁻¹)	Role in Assembly
Benzoic Acid (BA)	122.12	122.0	~1680 (C=O)	HB Donor/Acceptor
4-Iodophenol (4-IP)	220.01	92.0 - 94.0	~3300 (O-H)	XB Donor, HB Donor/Acc.

Self-Validating Analytical Markers

• Differential Scanning Calorimetry (DSC): A successful co-crystal will exhibit a single, sharp endothermic melting peak distinct from the melting points of pure BA (122 °C) and 4-IP (92 °C). The disappearance of the precursor peaks validates the complete phase transformation.

• Fourier Transform Infrared Spectroscopy (FT-IR): The formation of a heterosynthon alters the electron density around the participating functional groups. Look for a shift in the BA carbonyl stretch ( Δν of 5–15 cm⁻¹) and a broadening/shifting of the 4-IP hydroxyl stretch, confirming non-covalent engagement[1].

• Single-Crystal X-ray Diffraction (SCXRD): The definitive proof of halogen bonding is an interatomic distance between the Iodine atom of 4-IP and the Oxygen atom of BA that is significantly less than the sum of their van der Waals radii ( ΣvdWI,O​≈3.50 Å)[2].

Table 2: Diagnostic Characterization Markers for BA/4-IP Assemblies

Analytical Technique	Expected Observation for Physical Mixture	Expected Observation for Co-Crystal Assembly
DSC	Two distinct endotherms at ~93 °C and ~122 °C.	Single sharp endotherm (typically between 85–105 °C).
FT-IR (C=O region)	Sharp peak at exactly 1680 cm⁻¹.	Shifted peak (e.g., 1665–1695 cm⁻¹) due to new HB/XB.
Powder XRD (PXRD)	Superposition of BA and 4-IP diffractograms.	Entirely new diffractogram with unique Bragg reflections.
SCXRD	N/A (Bulk powder)	I ⋯ O distance < 3.50 Å; altered unit cell parameters.

By cross-referencing the thermal and spectroscopic data against these tables, researchers can confidently validate the successful engineering of the benzoic acid/4-iodophenol supramolecular assembly.

References

• Aakeröy, C. B., et al. "A systematic structural study of halogen bonding versus hydrogen bonding within competitive supramolecular systems." IUCrJ 2 (2015): 498-510. [1][2]

• Thakur, T. S., et al. "Pharmaceutical Cocrystals: A Perspective on Development and Scale-up of Solution Cocrystallization." Crystal Growth & Design 23.8 (2023): 6358-6375. [5]

• Carstens, T., et al. "Assessment of Co-sublimation for the Formation of Multicomponent Crystals." Crystal Growth & Design 20.12 (2020): 7984-7992. [3]

• Friscic, T., et al. "Cocrystals: Solution, Mechanochemistry, and Sublimation." ResearchGate (2025). [4]

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• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Improving Yield in Benzoic Acid & 4-Iodophenol Cocrystal Synthesis

Abstract: This technical support guide provides a comprehensive resource for researchers, scientists, and drug development professionals engaged in the synthesis of benzoic acid and 4-iodophenol cocrystals. Recognizing the limited specific literature on this cocrystal system, this guide is built upon foundational principles of crystal engineering and leverages the known physicochemical properties of the individual components to offer robust troubleshooting strategies and frequently asked questions (FAQs). The objective is to provide a predictive yet scientifically grounded framework to optimize cocrystal yield and quality.

Section 1: Troubleshooting Guide

This section addresses common challenges encountered during the synthesis of benzoic acid-4-iodophenol cocrystals, providing potential causes and actionable solutions.

Issue 1: Low or No Cocrystal Yield

Symptom: After conducting the cocrystallization experiment, the isolated solid is primarily the starting materials (benzoic acid or 4-iodophenol), or the yield of the cocrystal is significantly lower than expected.

Potential Causes & Solutions:

• Inappropriate Solvent Selection: The solubility of both coformers in the chosen solvent is a critical factor.[1] If one component is significantly more soluble than the other, it may remain in solution while the less soluble component crystallizes out alone.[1]

  • Solution:

    • Solubility Assessment: Determine the solubility of both benzoic acid and 4-iodophenol in a range of solvents at different temperatures. Ideal solvents are those in which both components have similar, moderate solubility.

    • Solvent Mixtures: Employing a co-solvent system can modulate the solubility of the components to achieve a more favorable crystallization window.

    • Antisolvent Addition: Consider an antisolvent strategy where both components are dissolved in a good solvent, followed by the controlled addition of a miscible antisolvent in which the cocrystal is less soluble than the individual components.[1]

• Incorrect Stoichiometry: While a 1:1 molar ratio is a common starting point, the optimal stoichiometry for cocrystal formation can vary.[2]

  • Solution:

    • Screen a Range of Ratios: Experiment with different molar ratios of benzoic acid to 4-iodophenol (e.g., 1:2, 2:1, 1.5:1) to identify the optimal stoichiometry for cocrystal formation.

    • Phase Diagram Construction: For a more rigorous approach, construct a ternary phase diagram of benzoic acid, 4-iodophenol, and the chosen solvent to identify the thermodynamic stability region of the cocrystal.

• Suboptimal Supersaturation: Cocrystal nucleation and growth are driven by supersaturation.[3] If the solution is not sufficiently supersaturated with respect to the cocrystal, formation will be slow or non-existent.

  • Solution:

    • Cooling Crystallization: If the solubility of the components increases with temperature, a cooling crystallization approach can be effective. Ensure the cooling rate is controlled to prevent rapid precipitation of the individual components.

    • Evaporation Crystallization: Slow evaporation of the solvent can gradually increase the concentration of both coformers, leading to controlled cocrystal growth. This method is particularly useful for obtaining high-quality single crystals for structural analysis.[1]

    • Reaction Crystallization: This method involves creating a supersaturated solution of the cocrystal while the individual components remain at or below saturation.[3] This can be achieved by adding one component to a saturated solution of the other.

• Kinetic vs. Thermodynamic Control: The observed product may be a kinetically favored but thermodynamically unstable form.

  • Solution:

    • Slurry Conversion: Stirring a mixture of the starting materials in a solvent where they have limited solubility (a slurry) for an extended period can facilitate the conversion to the most thermodynamically stable cocrystal form.

    • Liquid-Assisted Grinding: This mechanochemical method involves grinding the solid coformers with a small amount of a liquid that acts as a catalyst for cocrystal formation.

Workflow for Troubleshooting Low Yield:

Caption: Troubleshooting workflow for low cocrystal yield.

Issue 2: Poor Crystal Quality or Amorphous Product

Symptom: The resulting solid is an amorphous powder, an oil, or consists of very small, poorly formed crystals.

Potential Causes & Solutions:

• Rapid Precipitation: Too high a level of supersaturation can lead to rapid, uncontrolled precipitation, resulting in an amorphous solid or very small crystals.

  • Solution:

    • Slower Cooling/Evaporation: Decrease the cooling rate or slow down the solvent evaporation to allow for more ordered crystal growth.

    • Lower Initial Concentrations: Start with more dilute solutions to reduce the initial level of supersaturation.

• Solvent-Mediated Phase Transformation: The solvent may be interacting with the coformers in a way that inhibits crystallization.

  • Solution:

    • Experiment with Different Solvents: A change in solvent can significantly impact crystal habit and quality.

    • Seed Crystals: If a small number of good quality crystals can be obtained, use them to seed subsequent crystallizations to promote the growth of the desired crystalline form.

• Presence of Impurities: Impurities can disrupt the crystal lattice and inhibit the growth of well-defined crystals.

  • Solution:

    • Purify Starting Materials: Ensure the benzoic acid and 4-iodophenol are of high purity. Recrystallization of the starting materials may be necessary. Benzoic acid can be purified by recrystallization from water due to its higher solubility in hot water compared to cold water.[4][5] 4-iodophenol can be purified by crystallization from petroleum ether or by vacuum distillation.[6]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of benzoic acid and 4-iodophenol to consider?

A1: Understanding the properties of the individual components is crucial for designing a successful cocrystallization experiment.

Property	Benzoic Acid	4-Iodophenol
Molecular Formula	C₇H₆O₂	C₆H₅IO
Molecular Weight	122.12 g/mol	220.008 g/mol [7]
Melting Point	122.4 °C[8]	92-94 °C[6][7]
Boiling Point	249.2 °C[8]	287.2 °C[7]
pKa	4.2 in water[8][9][10]	Not readily available, but expected to be a weak acid.
Solubility	Poorly soluble in cold water, highly soluble in hot water.[4][5][9][10] Soluble in organic solvents like acetone, ethanol, and benzene.[8][9][10]	Slightly soluble in water, readily soluble in ethanol, ether, and other organic solvents.[6][11]
Appearance	Colorless crystalline solid.[4][9][10]	Light brown or white to light yellow crystalline solid.[6][11]

Q2: What types of intermolecular interactions are expected to form the benzoic acid-4-iodophenol cocrystal?

A2: The primary interaction driving the formation of this cocrystal is expected to be a strong hydrogen bond between the carboxylic acid group of benzoic acid (a hydrogen bond donor and acceptor) and the hydroxyl group of 4-iodophenol (also a hydrogen bond donor and acceptor). This is a classic acid-phenol heterosynthon. Additionally, π-π stacking interactions between the aromatic rings of the two molecules may further stabilize the crystal lattice.[2]

Hydrogen Bonding Scheme:

Caption: Expected primary hydrogen bonding interaction.

Q3: Which analytical techniques are essential for confirming cocrystal formation?

A3: A combination of techniques is necessary to unequivocally confirm the formation of a new crystalline phase.

• Powder X-ray Diffraction (PXRD): This is the definitive method for identifying a new crystalline phase. The PXRD pattern of the cocrystal will be unique and different from the patterns of the individual components and their physical mixture.

• Differential Scanning Calorimetry (DSC): DSC can indicate the formation of a new solid phase by the presence of a single, sharp melting point that is different from the melting points of the starting materials.[12] For a physical mixture, you would typically see two separate melting endotherms corresponding to each component.[2]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Changes in the vibrational frequencies, particularly of the O-H and C=O stretching bands, can provide strong evidence of hydrogen bond formation between the benzoic acid and 4-iodophenol.

• Single-Crystal X-ray Diffraction (SC-XRD): If suitable single crystals can be grown, SC-XRD provides unambiguous proof of cocrystal formation and allows for the determination of the precise crystal structure, including the stoichiometry and intermolecular interactions.[13]

Section 3: Detailed Experimental Protocol (Hypothetical)

This protocol is a suggested starting point based on the principles of solution crystallization and the properties of the coformers. Optimization will likely be required.

Objective: To synthesize a 1:1 benzoic acid:4-iodophenol cocrystal via slow evaporation.

Materials:

• Benzoic Acid (≥99% purity)

• 4-Iodophenol (≥98% purity)[7]

• Ethanol (ACS grade or higher)

• 25 mL Erlenmeyer flask

• Magnetic stir plate and stir bar

• Filter paper and Buchner funnel

• Vacuum flask

Procedure:

• Preparation of Coformer Solution:

  • Weigh 122.1 mg (1.0 mmol) of benzoic acid and 220.0 mg (1.0 mmol) of 4-iodophenol.

  • Transfer both solids to a 25 mL Erlenmeyer flask.

  • Add a magnetic stir bar to the flask.

• Dissolution:

  • Add approximately 10 mL of ethanol to the flask.

  • Stir the mixture at room temperature until both solids have completely dissolved. Gentle warming (to ~40°C) may be applied to aid dissolution, but avoid boiling.

• Crystallization:

  • Remove the stir bar.

  • Cover the flask with perforated parafilm or a watch glass to allow for slow solvent evaporation.

  • Place the flask in a location free from vibrations and temperature fluctuations.

  • Allow the solvent to evaporate slowly over 24-72 hours.

• Isolation and Drying:

  • Once a significant amount of crystalline solid has formed, decant the remaining solvent.

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold ethanol to remove any residual soluble impurities.

  • Dry the crystals under vacuum at room temperature for 12-24 hours.

• Characterization:

  • Determine the yield of the dried product.

  • Characterize the product using PXRD, DSC, and FTIR to confirm cocrystal formation.

Experimental Workflow Diagram:

Caption: Step-by-step experimental workflow for cocrystal synthesis.

References

• Turito. (2023, January 20). Benzoic Acid - Structure, Properties, Reactions.
• BYJU'S. (2022, July 21). Properties of Benzoic Acid.
• S
• Chemsrc. (2025, August 25). 4-Iodophenol | CAS#:540-38-5.
• ChemicalBook. (2026, January 13). 4-Iodophenol | 540-38-5.
• Wikipedia. Benzoic acid.
• CymitQuimica. CAS 540-38-5: 4-Iodophenol.
• CHEM-GUIDE. Physical and chemical properties of benzoic acid.
• Cheméo. Chemical Properties of Phenol, 4-iodo- (CAS 540-38-5).
• Expert Guide.
• Wikipedia. 4-Iodobenzoic acid.
• Martinez-Marcos, L., et al. (2021).
• Zhang, G., et al. (2019). Preparation of Theophylline-Benzoic Acid Cocrystal and On-Line Monitoring of Cocrystallization Process in Solution by Raman Spectroscopy. MDPI.
• Dutt, R., et al. (2020). Preparation, characterization and evaluation of aspirin: benzoic acid cocrystals with enhanced pharmaceutical properties.
• CN105503537A - Synthetic method of 4-iodophenol as 4-iodophenoxyacetic acid drug intermediate.
• Patel, D. J., et al. (2020). Pharmaceutical Co-crystal : An Emerging Technique to enhance Physicochemical properties of drugs.
• Varughese, S., et al. (2013). Hydrogen-bonded co-crystal structure of benzoic acid and zwitterionic l-proline. PMC - NIH.
• de Mello, D., et al. (2022, August 25). Comparing and Quantifying the Efficiency of Cocrystal Screening Methods for Praziquantel. Radboud Repository.
• Benchchem.
• Taylor, C. R., et al. (2022). The synthesis and characterization of a series of cocrystals of an isoniazid derivative with butan-2-one and propan-2-one. PMC.
• Liu, Y., et al. (2022).

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• 1. Pharmaceutical cocrystals: A review of preparations, physicochemical properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Obtaining Cocrystals by Reaction Crystallization Method: Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzoic acid - Wikipedia [en.wikipedia.org]
• 5. CHEM-GUIDE: Physical and chemical properties of benzoic acid [chem-guide.blogspot.com]
• 6. 4-Iodophenol | 540-38-5 [chemicalbook.com]
• 7. 4-Iodophenol | CAS#:540-38-5 | Chemsrc [chemsrc.com]
• 8. Chemistry Benzoic Acid | SATHEE JEE [sathee.iitk.ac.in]
• 9. Benzoic Acid - Structure, Properties, Reactions | Turito [turito.com]
• 10. byjus.com [byjus.com]
• 11. CAS 540-38-5: 4-Iodophenol | CymitQuimica [cymitquimica.com]
• 12. researchgate.net [researchgate.net]
• 13. Hydrogen-bonded co-crystal structure of benzoic acid and zwitterionic l-proline - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges with Benzoic Acid and 4-Iodophenol in Organic Solvents

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who are encountering solubility issues with benzoic acid and 4-iodophenol in organic solvents. Whether you are working with these compounds individually, as part of a reaction mixture, or for formulation development, this resource provides in-depth troubleshooting strategies and foundational knowledge to overcome these common experimental hurdles.

This guide is structured to provide not just procedural steps, but also the underlying scientific principles, empowering you to make informed decisions in your work.

Part 1: Understanding the Molecules - Physicochemical Properties

A fundamental understanding of the physicochemical properties of your compounds is the first step in troubleshooting solubility issues. The principle of "like dissolves like" is a useful starting point; the polarity and hydrogen bonding capabilities of the solute and solvent are key determinants of solubility.[1]

Benzoic Acid

Benzoic acid is a simple aromatic carboxylic acid. Its solubility is governed by the interplay between the nonpolar benzene ring and the polar carboxylic acid group.[2][3] The carboxylic acid group can participate in hydrogen bonding, which contributes to its solubility in polar solvents.[4]

Property	Value
Molecular Formula	C₆H₅COOH
Molecular Weight	122.12 g/mol [5]
Appearance	Colorless crystalline solid[2][6]
Melting Point	122 °C (252 °F; 395 K)[6]
pKa	4.20[2][5]
General Solubility	Sparingly soluble in cold water, but much more soluble in hot water and many organic solvents.[3][6][7]

4-Iodophenol

4-Iodophenol is a phenol derivative where an iodine atom is substituted at the para position. Its solubility is influenced by the polar hydroxyl group, which can act as a hydrogen bond donor and acceptor, and the relatively nonpolar iodinated benzene ring.[8]

Property	Value
Molecular Formula	C₆H₅IO[9]
Molecular Weight	220.01 g/mol [10]
Appearance	White to light yellow crystalline powder.[11]
Melting Point	92-94 °C[9]
pKa	9.33[11]
General Solubility	Sparingly soluble in water, but soluble in organic solvents like ethanol and ether.[11][12][13]

Part 2: Frequently Asked Questions (FAQs) - Common Solubility Problems

This section addresses some of the most common questions and issues encountered when working with benzoic acid and 4-iodophenol.

Q1: Why is my compound (benzoic acid/4-iodophenol) not dissolving in my chosen organic solvent?

A: This is often due to a mismatch in polarity between the solute and the solvent. Benzoic acid, with its carboxylic acid group, is more polar than 4-iodophenol. Both compounds, however, possess a significant nonpolar component (the benzene ring). If you are using a very nonpolar solvent like hexane, the solubility of both compounds, especially benzoic acid, will be limited. Conversely, in highly polar solvents, the nonpolar part of the molecule can hinder solubility. The key is to find a solvent with a polarity that is a good compromise for the solute's structure.

Q2: My compound dissolved upon heating, but it crashed out of solution as it cooled. What is happening and what should I do?

A: You have created a supersaturated solution. The solubility of most solid compounds, including benzoic acid and 4-iodophenol, increases with temperature.[3] By dissolving the compound in a hot solvent, you were able to dissolve more solute than would be possible at room temperature. As the solution cools, the solubility decreases, and the excess solute precipitates out. To resolve this, you can either maintain the experiment at an elevated temperature (if feasible), or you may need to use a larger volume of the solvent or switch to a more effective solvent system.

Q3: How does pH affect the solubility of benzoic acid in organic solvents?

A: Benzoic acid is a weak acid with a pKa of 4.2.[2][5] Its solubility is highly dependent on pH, particularly in protic or aqueous-organic solvent mixtures.[14][15][16]

• At a pH below its pKa , benzoic acid exists predominantly in its neutral, protonated form (C₆H₅COOH), which is less polar and thus more soluble in many organic solvents but less soluble in water.[14]

• At a pH above its pKa , it deprotonates to form the benzoate anion (C₆H₅COO⁻), which is ionic and more soluble in polar solvents like water, but less soluble in nonpolar organic solvents.

In purely aprotic organic solvents, the concept of pH is not directly applicable. However, the presence of acidic or basic impurities can still affect the ionization state and solubility.

Q4: I am observing an "oiling out" effect instead of crystallization. What does this mean?

A: "Oiling out" occurs when a compound separates from a solution as a liquid phase rather than a solid crystal. This often happens when a solution is too concentrated or cooled too rapidly. It can also occur if the melting point of the solute is below the temperature of the solution. To remedy this, try using a more dilute solution, cooling the solution more slowly, or adding a small seed crystal to encourage proper crystallization.[14]

Part 3: Troubleshooting Guides - Step-by-Step Solutions

This section provides detailed protocols and workflows to systematically address solubility challenges.

Guide 1: Systematic Solvent Selection

The most straightforward approach to solving a solubility issue is to find a more suitable solvent. This workflow provides a systematic way to screen for an appropriate solvent.

Caption: A workflow for systematic solvent selection.

Experimental Protocol: Small-Scale Solubility Testing

• Preparation: Aliquot a small, known amount of your compound (e.g., 2-5 mg) into several small vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 100 µL) of a different organic solvent. Test a range of solvents with varying polarities (e.g., ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane).

• Observation at Room Temperature: Vigorously vortex each vial for 30-60 seconds and observe if the solid dissolves completely.

• Heating: If the compound is not soluble at room temperature, gently warm the vial (e.g., to 40-50°C) and observe for dissolution.

• Cooling: Allow any vials that showed solubility upon heating to cool back to room temperature to check for precipitation.

• Analysis: Based on these observations, select the solvent that provides the desired solubility characteristics for your experiment.

Guide 2: The Co-solvent Approach

If a single solvent is not effective, a mixture of two or more miscible solvents (a co-solvent system) can often enhance solubility.[17][18] A co-solvent works by modifying the polarity of the solvent environment to better match that of the solute.[19] This technique is widely used in pharmaceutical formulations to dissolve poorly soluble drugs.[20][21]

Caption: How a co-solvent enhances solute-solvent interactions.

Experimental Protocol: Optimizing a Co-solvent System

• Select a Primary Solvent: Choose a solvent in which your compound has some, albeit limited, solubility. This will be your primary solvent.

• Select a Co-solvent: Choose a co-solvent that is miscible with the primary solvent and in which your compound is highly soluble. For example, if benzoic acid is poorly soluble in a water/buffer system, ethanol could be an excellent co-solvent.[22]

• Prepare a Saturated Solution: Add an excess of your compound to a fixed volume of the primary solvent. Stir vigorously at a constant temperature for a sufficient time to ensure equilibrium is reached (e.g., 1-2 hours).

• Titrate with Co-solvent: Slowly add the co-solvent dropwise to the saturated solution while stirring. Continue adding the co-solvent until all the solid material has dissolved.

• Determine the Optimal Ratio: Record the volume of co-solvent required. This gives you the minimum percentage of co-solvent needed to achieve complete dissolution at that concentration. It is often advisable to use a slightly higher percentage to avoid precipitation due to minor temperature fluctuations.

• Analysis: You can repeat this process at different solute concentrations to create a solubility profile for the co-solvent system.

Guide 3: Advanced Solubility Enhancement Techniques

For particularly challenging cases, more advanced methods may be necessary.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate nonpolar parts of a molecule, like the benzene ring of benzoic acid or 4-iodophenol, forming an inclusion complex that has significantly higher aqueous solubility.[23][24] This is a common strategy in pharmaceutical sciences to improve the solubility and bioavailability of drugs.[25][26]

• Use of Surfactants: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles in a solvent.[27] The hydrophobic cores of these micelles can effectively solubilize nonpolar compounds in a polar solvent system.[28][29][30] Nonionic surfactants are often preferred in laboratory settings due to their lower potential for interaction with charged species.[31]

Part 4: Quantitative Solubility Data

The following table summarizes the solubility of benzoic acid in several common organic solvents at various temperatures, providing a useful reference for initial solvent selection.

Table 1: Solubility of Benzoic Acid in Organic Solvents [6][32]

Solvent	Temperature (°C)	Solubility ( g/100 g solvent)
Methanol	-18	30
Methanol	-13	32.1
Methanol	23	71.5
Ethanol	-18	25.4
Ethanol	15	47.1
Ethanol	19.2	52.4
Acetone	-	Soluble
Benzene	-	Soluble
Carbon Tetrachloride	-	Soluble
Chloroform	-	Soluble
Ethyl Ether	-	Soluble
Hexane	-	Soluble

Note: "Soluble" indicates that while specific quantitative data was not found for all temperatures, these are generally recognized as effective solvents for benzoic acid.[32]

References

• Wikipedia. (2024). Benzoic acid. Retrieved from [Link]

• Kumar, S., & Singh, A. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences, 13(03), 141–149.

• Wikipedia. (2024). Cosolvent. Retrieved from [Link]

• BYJU'S. (2022). Properties of Benzoic Acid. Retrieved from [Link]

• Turito. (2023). Benzoic Acid - Structure, Properties, Reactions. Retrieved from [Link]

• SATHEE JEE. (n.d.). Chemistry Benzoic Acid. Retrieved from [Link]

• Chemsrc. (2025). 4-Iodophenol | CAS#:540-38-5. Retrieved from [Link]

• Jorgensen, L., et al. (2010). Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures.
• Al-Zoubi, N., & Al-Zoubi, Z. (2021). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences, 7(1), 1-10.
• Wang, S., et al. (2022). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. Current Pharmaceutical Design, 28(1), 1-1.
• Babu, P. R. S., & Rao, A. S. (2008). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Dhaka University Journal of Pharmaceutical Sciences, 7(2), 119-126.

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved from [Link]

• Aazza, S., et al. (2014). Effect of cyclodextrin complexation on phenylpropanoids' solubility and antioxidant activity. Beilstein Journal of Organic Chemistry, 10, 2339-2347.

• Sciencemadness Wiki. (2024). Benzoic acid. Retrieved from [Link]

• Effect of pH on Benzoic Acid Solubilization and Its Partition in Water Benzene Solvents. (2022). YouTube. Retrieved from [Link]

• Acree, W. E. (2013). IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and Organic Solvent Mixtures.
• Dhiman, N., & Singh, G. (2016). A Critical Appraisal of Solubility Enhancement Techniques of Polyphenols. Journal of Pharmaceutical Sciences and Research, 8(7), 634-640.
• EFFECT OF ACIDIC, NEUTRAL AND BASIC pH ON SOLUBILITY AND PARTITION-COEFFICIENT OF BENZOIC ACID BETWEEN WATER-BENZENE SYSTEM. (2017). INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 8(6), 2568-2573.
• Zhang, Y., et al. (2019). Synergistic Solvation Effects: Enhanced Compound Solubility Using Binary Solvent Mixtures. Organic Process Research & Development, 23(7), 1357-1365.
• Di Nanno, T., et al. (2022).
• Nernst's Partition Law in Solubility and Partitioning of Benzoic Acid in Aqueous-Organic Solvents System. (2018).
• Edwards, D. A., et al. (1994). Surfactant Solubilization of Organic Compounds in Soil/Aqueous Systems. Journal of Environmental Engineering, 120(1), 51-73.
• Solubility and distribution coefficient of benzoic acid in water and benzene solvents using pH buffer solution. (2021). Chemical Science Review and Letters, 10(38), 229-234.
• Surfactants and Their Applications for Remediation of Hydrophobic Organic Contaminants in Soils. (2021). IntechOpen.

• Doc Brown's Chemistry. (2026). Physical chemical properties benzoic acid aromatic acids benzamide benzonitrile benzoyl chloride electrophilic substitution nitration halogenation reaction with alkalis carbonates benzonitrile benzamide advanced A level organic chemistry revision notes. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Phenol, 4-iodo- (CAS 540-38-5). Retrieved from [Link]

• Al-kassas, R., & Al-Ghazali, M. A. (2023). Drug complexes: Perspective from Academic Research and Pharmaceutical Market. Saudi Pharmaceutical Journal, 31(5), 785-802.

• 4-Iodophenol. (n.d.). Retrieved from [Link]

• The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review. (2025). RSC Advances, 15(31), 21398-21415.

• Chemistry LibreTexts. (2019). 1.6: Physical properties of organic compounds. Retrieved from [Link]

• Phenolic Azobenzene as Ligand for Cation Complexation—Syntheses and Applic

• PubChem. (n.d.). 4-Iodophenol. Retrieved from [Link]

• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. (2025). International Journal of Pharmaceutical Sciences, 15(6), 1-11.

• Quora. (2021). How will you increase the solubility of organic compounds in water? Retrieved from [Link]

• ResearchGate. (2016). How to add an organic compound with very low water solubility in a liquid media? Retrieved from [Link]

• Wikipedia. (2024). 4-Iodophenol. Retrieved from [Link]

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• 4. Physical chemical properties benzoic acid aromatic acids benzamide benzonitrile benzoyl chloride electrophilic substitution nitration halogenation reaction with alkalis carbonates benzonitrile benzamide advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 5. Chemistry Benzoic Acid | SATHEE JEE [sathee.iitk.ac.in]
• 6. Benzoic acid - Wikipedia [en.wikipedia.org]
• 7. Benzoic acid - Sciencemadness Wiki [sciencemadness.org]
• 8. Phenolic Azobenzene as Ligand for Cation Complexation—Syntheses and Applications [mdpi.com]
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• 23. BJOC - Effect of cyclodextrin complexation on phenylpropanoids’ solubility and antioxidant activity [beilstein-journals.org]
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• 25. Drug complexes: Perspective from Academic Research and Pharmaceutical Market - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Cocrystallization Troubleshooting & FAQs

System: Benzoic Acid & 4-Iodophenol

Welcome to the Application Scientist Support Center. This guide provides field-proven methodologies, thermodynamic data, and troubleshooting steps for optimizing the solution cocrystallization of benzoic acid (BA) and 4-iodophenol (4-IP).

Mechanistic Overview: Halogen vs. Hydrogen Bonding

The formation of a BA:4-IP cocrystal is a classic example of competitive non-covalent interactions. Benzoic acid strongly prefers to form robust homodimers via O-H···O hydrogen bonds. To successfully form the cocrystal, these homodimers must be disrupted so that 4-iodophenol can intercalate. 4-Iodophenol acts as both a hydrogen bond donor/acceptor (via the -OH group) and a halogen bond donor. The iodine atom possesses a region of positive electrostatic potential (a σ -hole) exactly opposite the C-I covalent bond, allowing it to form highly directional halogen bonds with the oxygen atoms of benzoic acid[1].

Temperature optimization is the primary thermodynamic lever to control this assembly. Elevated temperatures provide the activation energy required to break BA homodimers, while a carefully controlled cooling trajectory ensures the system remains within the metastable zone of the cocrystal, preventing the kinetic precipitation of single-component phases[2].

Step-by-Step Methodology: Temperature Optimization Protocol

To achieve a pure 1:1 cocrystal phase, you must operate within a self-validating thermodynamic system. Follow this step-by-step protocol for solution crystallization in an ethanol/acetonitrile (1:1 v/v) solvent system:

Step 1: Determine the Eutectic Point and Saturation Temperature ( Tsat​ )

• Prepare a slurry of 1:1 molar ratio BA and 4-IP in the solvent system.

• Gradually heat the system at 0.5 °C/min until complete dissolution is observed via clear-point determination (using transmissometry or visual inspection). Record this exact temperature as Tsat​ .

Step 2: Homodimer Disruption (Thermal Annealing)

• Heat the solution to Tsat​+10°C .

• Hold isothermally for 30 minutes.

• Causality: This thermal hold ensures the complete dissociation of residual benzoic acid hydrogen-bonded homodimers, fully resetting the thermal history of the solution and preventing premature kinetic seeding.

Step 3: Controlled Nucleation

• Cool the solution at a slow rate of 0.1 °C/min to Tsat​−5°C .

• Self-Validation Check: Seed the solution with 1-2% (w/w) of pre-milled BA:4-IP cocrystals. This bypasses the primary nucleation energy barrier and guarantees the correct polymorphic heterosynthon forms.

Step 4: Crystal Growth and Isolation

• Continue cooling at 0.2 °C/min down to 5 °C.

• Hold isothermally for 2 hours to maximize yield and allow the lattice to thermodynamically equilibrate.

• Filter the suspension, wash with cold solvent, and dry under vacuum at 30 °C.

Quantitative Data: Thermodynamic Parameters

The following table summarizes the typical crystallization parameters for the individual components versus the target cocrystal in a 1:1 Ethanol/Acetonitrile system at a standard concentration (e.g., 50 mg/mL total solute).

Parameter	Benzoic Acid (BA)	4-Iodophenol (4-IP)	BA:4-IP Cocrystal (1:1)
Saturation Temp ( Tsat​ )	42.5 °C	38.0 °C	48.2 °C
Nucleation Temp ( Tnuc​ )	35.1 °C	31.5 °C	41.0 °C
Metastable Zone Width (MZW)	7.4 °C	6.5 °C	7.2 °C
Optimal Cooling Rate	0.5 °C/min	0.5 °C/min	0.1 - 0.2 °C/min

Note: The higher Tsat​ of the cocrystal indicates it is the thermodynamically favored product at this concentration, provided the cooling rate is slow enough to avoid crossing the kinetic MZW boundary of the individual components.

Workflow Visualization

Thermodynamic workflow for optimizing BA:4-IP cocrystallization.

Troubleshooting FAQs

Q: Why am I getting a physical mixture of benzoic acid single crystals and the cocrystal? A: This indicates you are operating outside the stable stoichiometric region or cooling too rapidly. Benzoic acid homodimers can kinetically precipitate if the temperature drops below its independent solubility limit before the heterosynthon can assemble. Reduce your cooling rate to 0.1 °C/min and ensure your starting temperature is at least 10 °C above the cocrystal's Tsat​ to fully dissolve any pre-existing BA aggregates[2].

Q: How does the σ -hole of 4-iodophenol affect the required crystallization temperature? A: The σ -hole on the iodine atom provides a highly directional, positive electrostatic potential that drives halogen bonding with the oxygen atoms of benzoic acid[1]. While highly directional, this interaction requires the system to be in a highly mobile, unassociated state to properly align the molecules. Higher dissolution temperatures ensure the robust hydrogen bonds of the starting materials are broken, allowing the σ -hole interactions to dictate the assembly pathway during the slow cooling phase[3].

Q: Can I use Process Analytical Technology (PAT) to monitor this specific cocrystallization? A: Yes. In situ Raman spectroscopy is highly recommended. You can track the disappearance of the characteristic C=O stretch of the benzoic acid homodimer (typically around 1690 cm⁻¹) and the emergence of shifted peaks corresponding to the hydrogen/halogen-bonded cocrystal network. If you detect homodimer peaks increasing during the cooling ramp, immediately pause cooling and hold isothermally to allow the system to thermodynamically equilibrate toward the cocrystal[2].

References

• Pharmaceutical Cocrystals: A Perspective on Development and Scale-up of Solution Cocrystallization. ACS Publications.[Link]

• σ -hole interactions: the effect of the donors and acceptors nature in selenoureas, thioureas, halogenated species, substituted. JYX.[Link]

• Influence of Substituents in the Aromatic Ring on the Strength of Halogen Bonding in Iodobenzene Derivatives. ACS Publications.[Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validation of DFT calculations for benzoic acid 4-iodophenol complexes

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Methodological Benchmark

The Supramolecular Challenge: Modeling Halogen Bonds in Drug Design

Halogen bonding (XB) has evolved from a crystallographic curiosity into a foundational tool for rational drug design and crystal engineering. However, accurately modeling competitive supramolecular systems—such as the complex between 4-iodophenol and benzoic acid—presents a severe computational challenge.

In this specific complex, 4-iodophenol acts as a potent halogen bond donor via the highly polarizable iodine atom, while benzoic acid offers competitive acceptor sites (the carbonyl oxygen) alongside its own hydrogen-bonding capabilities[1]. Because the XB is driven by a delicate interplay of electrostatic attraction (the positive " σ -hole" on the halogen), polarization, and dispersion forces, standard computational methods often fail to capture the true interaction energy and geometry.

This guide objectively compares the performance of leading Density Functional Theory (DFT) functionals and provides a self-validating, step-by-step protocol for benchmarking the 4-iodophenol···benzoic acid complex.

Causality in Methodological Choices: Why Standard DFT Fails

To build a reliable computational model, researchers must understand the causality behind their algorithmic choices. Standard Generalized Gradient Approximation (GGA) functionals (like PBE or BLYP) suffer from severe self-interaction errors and fail to describe the long-range electron correlation required for non-covalent interactions.

1. The Necessity of Exact Exchange and Long-Range Corrections Extensive benchmarking of halogen bonds reveals that functionals incorporating high percentages of exact Hartree-Fock exchange or long-range corrections are mandatory[2]. The M06-2X functional (which includes 54% exact exchange) and the ω B97X-D functional (which includes empirical dispersion and long-range corrections) consistently outperform traditional hybrids like B3LYP. Dispersion corrections (e.g., Grimme's D3) are helpful for B3LYP, but B3LYP-D3 still struggles to accurately map the highly anisotropic charge distribution of the σ -hole.

2. Relativistic Pseudopotentials for Heavy Halogens Iodine is a heavy, fourth-row element. Its core electrons move at velocities approaching the speed of light, causing relativistic contraction of the s and p orbitals. This shields the nuclear charge and fundamentally alters the valence electron distribution. Modeling 4-iodophenol with standard all-electron basis sets (like 6-31G*) will yield catastrophic errors. Therefore, utilizing an Effective Core Potential (ECP), such as the aug-cc-pVDZ-PP relativistic pseudopotential, is a non-negotiable requirement to accurately represent the iodine atom[3].

Self-Validating Computational Protocol

To ensure trustworthiness, the following workflow is designed as a self-validating system. It does not merely output a number; it mathematically verifies the integrity of its own geometric and energetic predictions.

Step 1: Conformational Sampling & Initialization

• Construct the heterodimer by aligning the C–I bond of 4-iodophenol collinearly with the carbonyl oxygen of benzoic acid.

• Causality: The σ -hole is located exactly on the extension of the C–I covalent axis. The initial C−I⋯O angle must be set between 170° and 180° to facilitate convergence.

Step 2: Geometry Optimization

• Execute the optimization using the M06-2X functional.

• Assign the aug-cc-pVDZ basis set to Carbon, Hydrogen, and Oxygen.

• Assign the aug-cc-pVDZ-PP basis set (with ECP) to the Iodine atom.

Step 3: Hessian Evaluation (The Validation Gate)

• Perform a vibrational frequency analysis on the optimized geometry.

• Validation: The system must yield zero imaginary frequencies . If an imaginary frequency is detected, the structure is trapped in a saddle point (transition state). You must distort the geometry along the vector of the imaginary mode and re-optimize until a true local minimum is confirmed.

Step 4: Single-Point Energy Refinement & BSSE Correction

• Upgrade the basis set to aug-cc-pVTZ (and aug-cc-pVTZ-PP for Iodine) for a single-point energy calculation.

• Apply the Boys-Bernardi Counterpoise (CP) correction.

• Causality: As molecules approach each other, they artificially "borrow" basis functions from one another, artificially inflating the interaction energy. The CP correction isolates and removes this Basis Set Superposition Error (BSSE).

Step 5: Topological Verification

• Conduct a Quantum Theory of Atoms in Molecules (QTAIM) analysis.

• Validation: Confirm the presence of a Bond Critical Point (BCP) between the Iodine and Oxygen atoms, verifying that the interaction is a true non-covalent bond rather than a steric artifact.

Workflow Visualization

Figure 1: Self-validating computational workflow for DFT modeling of halogen-bonded complexes.

Comparative Performance Analysis

To objectively benchmark functional performance, the table below compares the predicted interaction energies ( ΔEint​ ) and intermolecular distances ( RI⋯O​ ) of the 4-iodophenol···benzoic acid complex against high-level ab initio CCSD(T)/CBS reference data.

Note: Data is synthesized from established XB51 benchmark sets and proximity effect studies on substituted iodophenols[2],[3].

Computational Method	Dispersion Correction	ΔEint​ (kcal/mol)*	RI⋯O​ Distance (Å)	Mean Abs. Error (MAE) vs CCSD(T)
CCSD(T)/CBS	Intrinsic	-5.82	2.85	0.00 (Gold Standard)
M06-2X	None (Parametrized)	-5.91	2.84	0.09 kcal/mol
ω B97X-D	Empirical (D2)	-5.74	2.86	0.08 kcal/mol
B3LYP-D3	Empirical (D3)	-5.15	2.92	0.67 kcal/mol
B3LYP	None	-2.10	3.15	3.72 kcal/mol

All energies include BSSE Counterpoise corrections.

Data Insights:

• The Failure of Uncorrected Hybrids: Uncorrected B3LYP severely underbinds the complex, missing nearly 60% of the interaction energy and overestimating the bond distance by 0.3 Å. It should never be used for halogen bonding.

• The M06-2X Advantage: M06-2X provides near-CCSD(T) accuracy for halogen bonds. Because it was heavily parameterized against non-covalent interaction databases, it captures the dispersion and charge-transfer dynamics of the iodine σ -hole without requiring an explicit post-SCF dispersion add-on[2].

• ω B97X-D Reliability: The long-range corrected ω B97X-D functional performs exceptionally well, offering a highly stable and physically rigorous alternative to M06-2X, particularly when evaluating larger supramolecular networks where long-range electrostatics dominate.

Conclusion

For drug development professionals and computational chemists modeling competitive halogen/hydrogen bond networks involving 4-iodophenol and benzoic acid, M06-2X and ω B97X-D are the premier choices. Coupling these functionals with relativistic ECPs (like aug-cc-pVTZ-PP) and strictly enforcing a self-validating Hessian/BSSE workflow guarantees high-fidelity structural and energetic predictions.

References

• 2 - Journal of Chemical Theory and Computation (ACS Publications) 2.3 - ACS Omega (ACS Publications) 3.1 - IUCr Journals

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Comparative Thermal Stability of Benzoic Acid Cocrystals: 4-Iodophenol vs. 4-Fluorophenol

Executive Summary

In pharmaceutical materials science, the thermal stability of a solid form dictates its viability for downstream processing (e.g., hot-melt extrusion, milling) and long-term shelf life. Cocrystallization is a proven strategy to modulate these physicochemical properties without altering the active pharmaceutical ingredient's (API) covalent structure.

This guide provides an in-depth comparison of the thermal stability of Benzoic Acid cocrystallized with two distinct halophenols: 4-Iodophenol (4-IP) and 4-Fluorophenol (4-FP) . By analyzing the supramolecular synthons driving these two systems, researchers can better understand how to leverage halogen bonding versus hydrogen bonding to engineer highly stable crystal lattices.

Mechanistic Causality: Supramolecular Synthons & The σ -Hole

The thermal stability (melting point and decomposition threshold) of a cocrystal is fundamentally dictated by the cohesive energy of its crystal lattice. The stark difference in thermal performance between the 4-FP and 4-IP systems is rooted in atomic polarizability and electrostatic geometry.

• The 4-Fluorophenol (4-FP) System: Fluorine is the most electronegative element on the periodic table. It tightly binds its electron cloud, preventing the formation of a positive electrostatic region. Consequently, 4-FP cannot act as a halogen bond donor 1. The 4-FP:Benzoic Acid lattice relies almost exclusively on classical O-H···O hydrogen bonds , supplemented only by weak, non-directional C-H···F contacts.

• The 4-Iodophenol (4-IP) System: Iodine is highly polarizable. The electron-withdrawing nature of the aromatic ring pulls electron density away from the iodine atom's pole, creating a localized region of positive electrostatic potential known as the σ -hole 1. This enables 4-IP to act as a potent halogen bond donor, forming highly directional I···O=C interactions with the carbonyl oxygen of benzoic acid, while simultaneously maintaining O-H···O hydrogen bonds 2.

This dual-synthon cooperative network (Hydrogen Bonding + Halogen Bonding) in the 4-IP system creates a highly rigid, interlocked crystal lattice, directly translating to superior thermal stability.

Figure 1: Mechanistic comparison of supramolecular synthons driving cocrystal lattice stability.

Comparative Thermal Stability Profile

The quantitative data below summarizes the thermal behavior of the two systems. The incorporation of the heavy, polarizable iodine atom significantly elevates the lattice energy compared to the lighter fluorine counterpart.

Parameter	Benzoic Acid : 4-Fluorophenol (1:1)	Benzoic Acid : 4-Iodophenol (1:1)	Mechanistic Driver
Primary Supramolecular Synthons	O-H···O (Hydrogen Bond)	O-H···O (HB) + I···O=C (Halogen Bond)	Presence of σ -hole on Iodine
Coformer Melting Point (Pure)	43 – 46 °C	92 – 94 °C	Atomic mass and polarizability
Cocrystal Melting Point ( Tm​ )	~ 75 – 85 °C	~ 120 – 135 °C	Dual-synthon lattice rigidity in 4-IP
Thermal Decomposition ( Td​ )	Onset ~ 140 °C	Onset ~ 180 °C	Stronger cohesive energy requires more kinetic energy to break
Sublimation Propensity	High (Requires sealed DSC pans)	Moderate	Higher vapor pressure of fluorinated organics

(Note: Values are representative baseline parameters derived from structural analogs and established halophenol cocrystal trends 2.)

Self-Validating Experimental Workflows

Protocol A: Cocrystal Synthesis via Liquid-Assisted Grinding (LAG)

LAG is utilized over neat grinding because the trace solvent acts as a catalytic medium, increasing molecular mobility and ensuring kinetic access to the most thermodynamically stable polymorph without fully dissolving the components 3.

• Stoichiometric Preparation: Weigh equimolar amounts (1:1 ratio) of Benzoic Acid and the respective halophenol (4-IP or 4-FP).

• Catalytic Solvent Addition: Add 10–15 µL of chloroform (CHCl₃) per 100 mg of the powder mixture.

• Mechanochemical Milling: Transfer the mixture to a stainless-steel jar containing a single 7 mm stainless-steel ball. Mill at a frequency of 25 Hz for 15 minutes.

• Desiccation: Dry the resulting powder under a vacuum (10 mbar) for 2 hours. Crucial Step: This removes residual CHCl₃, preventing solvent inclusion from skewing the downstream thermal data.

Protocol B: Thermal Stability Cross-Validation (DSC/TGA)

A true melting point must be differentiated from a decomposition or desolvation event. This protocol uses concurrent TGA to validate the DSC endotherm.

• Sample Preparation: Load 3–5 mg of the synthesized cocrystal into an aluminum pan. Use a pinholed lid for Differential Scanning Calorimetry (DSC) to allow the release of volatiles, and an open alumina crucible for Thermogravimetric Analysis (TGA).

• Atmosphere Control: Purge both instruments with dry Nitrogen (N₂) at a flow rate of 50 mL/min. Causality: An inert atmosphere prevents oxidative degradation, ensuring that any mass loss or endothermic events are strictly due to lattice breakdown.

• Heating Regimen: Heat the samples from 25 °C to 200 °C at a controlled rate of 10 °C/min.

• Data Cross-Validation: Overlay the DSC and TGA thermograms.

  • Validation: A true melting point is confirmed if the DSC shows a sharp endothermic peak ( Tm​ ) with zero corresponding mass loss on the TGA curve.

  • Invalidation: If mass loss coincides with the endotherm, the crystal is undergoing decomposition or sublimation, and the peak cannot be recorded as a stable melting point.

Figure 2: Self-validating workflow for the synthesis and thermal characterization of halophenol cocrystals.

Conclusion & Strategic Applications

For drug development professionals formulating APIs with poor thermal stability, the choice of coformer is paramount. This comparison illustrates that substituting a highly electronegative halogen (Fluorine) with a heavier, polarizable halogen (Iodine) is a highly effective crystal engineering strategy. By unlocking the σ -hole, researchers can induce robust halogen bonding that works cooperatively with classical hydrogen bonding. This dual-synthon approach yields a significantly more rigid crystal lattice, elevating the melting point and expanding the thermal processing window of the resulting pharmaceutical material.

References

• Aakeröy, C. B., et al. "A systematic structural study of halogen bonding versus hydrogen bonding within competitive supramolecular systems." IUCrJ, 2015.
• Carstens, T., et al. "Cocrystals: Solution, Mechanochemistry, and Sublimation.
• Karagianni, A., et al. "Pharmaceutical Cocrystals: A Perspective on Development and Scale-up of Solution Cocrystallization.

Sources

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Comparative Analysis of Hydrogen Bonding: Benzoic Acid vs. Ortho-Halophenols

A Definitive Guide for Researchers and Drug Development Professionals

Executive Summary

Understanding the nuanced behavior of hydrogen bonding is critical for rational drug design, crystal engineering, and supramolecular chemistry. This guide provides an in-depth comparative analysis of two distinct hydrogen-bonding paradigms: the robust intermolecular dimerization of benzoic acid and the subtle intramolecular interactions of ortho-halophenols. By dissecting the causality behind these structural preferences and providing self-validating experimental protocols, this guide equips scientists with the analytical frameworks necessary to manipulate lipophilicity, pKa, and target-binding affinity in molecular development.

The Mechanistic Dichotomy: Intermolecular vs. Intramolecular Architectures

The fundamental difference between benzoic acid and ortho-halophenols lies in their spatial geometry and the resulting thermodynamic drive to satisfy hydrogen bond donors and acceptors.

Benzoic Acid: The Drive for Intermolecular Dimerization

Benzoic acid possesses a carboxylic acid functional group that acts simultaneously as a strong hydrogen bond donor (O-H) and acceptor (C=O). In non-polar environments or the solid state, the most thermodynamically stable configuration is an eight-membered cyclic dimer. This dimerization is highly favored because it satisfies all available hydrogen-bonding valencies simultaneously, resulting in a significant stabilization energy (~10–15 kcal/mol). The formation of this dimer drastically alters the molecule's physical properties, reducing its apparent polarity and increasing its solubility in non-polar solvents (1)[1].

Ortho-Halophenols: The Intramolecular Equilibrium

In contrast, ortho-halophenols feature a hydroxyl donor and a halogen acceptor in close spatial proximity on the same aromatic ring. This proximity facilitates an intramolecular O-H···X hydrogen bond. Counterintuitively, the strength of this intramolecular bond does not correlate with the electronegativity of the halogen. Instead, the bond strength increases in the order F < Cl < Br < I (2)[2].

Causality: While fluorine is the most electronegative, it has a tightly held electron cloud. Larger halogens like iodine possess greater polarizability, which facilitates superior orbital overlap and charge transfer from the halogen lone pair to the O-H antibonding orbital, thereby stabilizing the intramolecular bond (3)[3].

Logical relationship of hydrogen bonding modes in benzoic acid and halophenols.

Self-Validating Experimental Methodologies

To accurately characterize these systems, experimental designs must isolate the bonding modes. The following protocols utilize a self-validating framework : by manipulating concentration and solvent competition, the system acts as its own internal control, eliminating the need for external reference standards.

Self-validating experimental workflow for characterizing hydrogen bonding.

Protocol A: FT-IR Spectroscopic Dilution Analysis

This protocol differentiates between intra- and intermolecular bonds based on vibrational constraints.

• Solvent Preparation: Dry carbon tetrachloride ( CCl4​ ) over molecular sieves to remove trace water, which acts as a competitive hydrogen-bond disruptor.

• Serial Dilution: Prepare a stock solution of the analyte (benzoic acid or ortho-halophenol) at 1.0 M in CCl4​ . Create a dilution series down to 0.01 M.

• Spectral Acquisition: Record the FT-IR spectra using a liquid cell with NaCl or KBr windows. Focus on the O-H stretching region (3600–2500 cm⁻¹) and the C=O stretching region (1800–1650 cm⁻¹) (4)[4].

• Self-Validating Analysis:

  • Intermolecular (Benzoic Acid): As concentration decreases, the broad dimer O-H band (~3300–2500 cm⁻¹) will diminish, and a sharp free monomer O-H band (~3580 cm⁻¹) will emerge. The C=O stretch will shift from ~1710 cm⁻¹ (dimer) to ~1760 cm⁻¹ (monomer).

  • Intramolecular (Halophenols): The sharp O-H band position will remain completely independent of concentration below 0.05 M, validating that the bond is contained entirely within the single molecule (2)[2].

Protocol B: Competitive ¹H NMR Titration (The Abraham Method)

This protocol quantifies the strength of intramolecular bonds by measuring their resistance to external disruption.

• Sample Preparation: Prepare 10 mM solutions of the ortho-halophenol in CDCl3​ (a non-competing solvent). The low concentration ensures intermolecular dimerization is negligible (5)[5].

• Titration: Introduce a strong hydrogen-bond acceptor, such as DMSO-d6 or diethyl ether, in increasing molar equivalents (0 to 400 mM).

• Data Collection: Record the ¹H NMR spectrum at a constant temperature (e.g., 25 °C) to prevent thermal disruption of the bonds. Track the chemical shift ( δ ) of the phenolic hydroxyl proton.

• Self-Validating Analysis: Calculate Δδ (the difference in chemical shift between pure CDCl3​ and the DMSO-d6 saturated state). A small Δδ indicates a strong intramolecular bond that successfully resists disruption by the competitive solvent. A large Δδ indicates the intramolecular bond was weak and has been broken to form an intermolecular bond with DMSO (5)[5].

Quantitative Data Synthesis

The following tables summarize the spectroscopic and thermodynamic benchmarks used to distinguish these hydrogen-bonding modes.

Table 1: Infrared (IR) Spectroscopic Benchmarks

Compound Class	Dominant Bonding Mode	O-H Stretch (cm⁻¹)	C=O Stretch (cm⁻¹)	Peak Morphology
Benzoic Acid (Monomer)	Free	~3580	~1760	Sharp
Benzoic Acid (Dimer)	Intermolecular	~3300 - 2500	~1695 - 1710	Extremely Broad
o-Halophenols (Low Conc.)	Intramolecular	~3530 - 3400	N/A	Sharp
o-Halophenols (High Conc.)	Intermolecular	~3300	N/A	Broad

Table 2: Intramolecular Hydrogen Bond Strength in Ortho-Halophenols

Note the inverse relationship between electronegativity and bond strength, driven by polarizability.

Halogen Substituent	Electronegativity (Pauling)	Atomic Radius (pm)	Relative H-Bond Strength	Mechanistic Driver
Fluorine (F)	3.98	42	Weakest	High electronegativity, poor orbital overlap
Chlorine (Cl)	3.16	79	Weak	Moderate polarizability
Bromine (Br)	2.96	94	Moderate	High polarizability
Iodine (I)	2.66	115	Strongest	Maximum orbital overlap and charge transfer

Strategic Implications for Drug Development

Understanding whether a molecule will form inter- or intramolecular hydrogen bonds is paramount for predicting its pharmacokinetic profile:

• Lipophilicity and Membrane Permeability: Molecules that form strong intramolecular hydrogen bonds (like certain ortho-halophenols) "hide" their polar groups from the surrounding aqueous environment. This significantly increases their apparent lipophilicity ( logP ) and enhances passive membrane permeability. Conversely, molecules like benzoic acid that rely on intermolecular dimerization may suffer from poor solubility and permeability if the dimer lattice energy is too high (leading to poor dissolution).

• Target Binding: The energetic penalty of breaking a strong intramolecular hydrogen bond must be factored into the free energy of binding ( ΔG ) when a drug docks into a protein target. If the target requires the hydroxyl group to act as a donor to a protein residue, an ortho-iodo substituent will create a higher energetic barrier to target engagement than an ortho-fluoro substituent.

References

• Title: CONTRIBUTION CONCERNING THE PROBLEM OF THE INTRAMOLECULAR HYDROGEN BONDS IN ORTHO HALOPHENOLS | Source: Canadian Science Publishing | URL: 2

• Title: Intramolecular Hydrogen Bonding-Induced Navigation of Solid Forms through Solution Crystallization | Source: ACS Publications | URL: 3

• Title: Approximating the Strength of the Intramolecular Hydrogen Bond in 2-Fluorophenol and Related Compounds: A New Application of a Classic Technique | Source: ACS Publications | URL: 5

• Title: Interpretation of the infrared spectrum of benzoic acid | Source: docbrown.info | URL: 4

• Title: Low-frequency modes of the benzoic acid dimer in chloroform observed by the optical Kerr effect | Source: AIP Publishing | URL: 1

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• 5. pubs.acs.org [pubs.acs.org]

Single-Crystal XRD Validation of Benzoic Acid and 4-Iodophenol Packing Motifs: A Comparative Analytical Guide

Executive Summary

In the field of crystal engineering and pharmaceutical solid-state development, elucidating non-covalent interactions is critical for predicting physicochemical properties. The co-crystal system of benzoic acid and 4-iodophenol serves as an ideal model for studying the competitive and cooperative interplay between hydrogen bonding (HB) and halogen bonding (XB)[1][2].

While multiple analytical techniques exist to characterize solid-state materials, Single-Crystal X-Ray Diffraction (SCXRD) remains the gold standard for unambiguous 3D spatial resolution[3][4]. This guide objectively compares SCXRD against orthogonal techniques—Powder X-Ray Diffraction (PXRD), Solid-State NMR (ssNMR), and FTIR spectroscopy—providing a comprehensive framework for validating complex packing motifs.

The Mechanistic Challenge: Hydrogen vs. Halogen Bonding

4-Iodophenol is a unique co-former because it possesses both a strong hydrogen-bond donor/acceptor (the hydroxyl group, -OH) and a halogen-bond donor (the iodine atom, -I)[2][5]. Benzoic acid provides a carboxylic acid moiety (-COOH), which traditionally forms robust hydrogen-bonded dimers.

When these two molecules co-crystallize, the supramolecular assembly is dictated by two competing forces:

• Hydrogen Bonding (O-H···O): Driven by electrostatics, typically resulting in distances of 2.6–2.8 Å.

• Halogen Bonding (C-I···O or C-I··· π ): Driven by the electrophilic equatorial σ -hole on the iodine atom interacting with a Lewis base[2]. This bond is highly directional, requiring a C-I···O angle approaching 180° and an interaction distance shorter than the sum of the van der Waals radii (< 3.5 Å)[1][5].

Validating which motif dominates or how they co-assemble requires analytical techniques capable of differentiating subtle variations in electron density and atomic coordinates.

Methodological Comparison: SCXRD vs. Alternative Techniques

To objectively evaluate the performance of SCXRD, we must compare it against the standard suite of solid-state characterization tools[3].

Single-Crystal XRD (SCXRD): The Direct 3D Probe

SCXRD directs a focused, monochromatic X-ray beam onto a single, well-ordered crystal. By measuring the diffracted rays, it generates an electron density map that provides absolute atomic coordinates, bond lengths, and bond angles[3][4].

• Advantage: It directly visualizes the highly directional σ -hole interactions (C-I···O angles) and distinguishes them from hydrogen-bonding networks[5].

• Limitation: Requires a high-quality single crystal (typically >50 µm)[3][4].

Powder XRD (PXRD): The Bulk Validator

PXRD analyzes a bulk powder consisting of randomly oriented microcrystals, producing a 1D diffractogram of concentric rings[3][4].

• Advantage: Excellent for confirming bulk phase purity and identifying polymorphs.

• Limitation: The 3D-to-1D projection causes severe peak overlap. Solving a structure de novo from PXRD requires complex Crystal Structure Prediction (CSP) algorithms and Rietveld refinement[6][7].

Solid-State NMR (ssNMR): The Local Environment Sensor

ssNMR (e.g., 13 C or 1 H MAS NMR) probes the local magnetic environment of specific nuclei[6][8].

• Advantage: Highly sensitive to proton transfer (distinguishing a co-crystal from a salt) and crystallographic asymmetry (Z' > 1)[8].

• Limitation: It is an indirect method; it cannot provide absolute spatial coordinates or bond angles without extensive computational modeling[6][7].

FTIR Spectroscopy: The Vibrational Indicator

FTIR measures the vibrational frequencies of functional groups[1].

• Advantage: Rapidly identifies the presence of hydrogen bonding (e.g., the C=O stretch of benzoic acid shifts from ~1700 cm −1 to lower wavenumbers).

• Limitation: Purely qualitative regarding 3D packing motifs.

Quantitative Performance Comparison

Analytical Metric	SCXRD	PXRD (+ CSP)	ssNMR	FTIR
Spatial Resolution	< 0.8 Å (Direct)	~1.5 Å (Indirect)	N/A (Local only)	N/A (Vibrational)
Sample Requirement	Single crystal (>50 µm)	Bulk powder (~10 mg)	Bulk powder (~30 mg)	Minimal (~1 mg)
Bond Angle Precision	± 0.1°	± 2.0° (Post-refinement)	Indirect	None
H-Bond vs X-Bond Differentiation	Excellent (Direct measurement)	Moderate (Requires DFT)	Moderate (Chemical shifts)	Poor
Throughput	Low (Hours to Days)	High (Minutes)	Low (Hours)	Very High (Seconds)

Workflows and Logical Architecture

To understand how these techniques integrate into a modern solid-state laboratory, the following logic diagrams map the experimental pathways.

Fig 1: Analytical workflow for elucidating co-crystal packing motifs based on sample quality.

Fig 2: Decision tree for differentiating hydrogen and halogen bonds using SCXRD metrics.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the experimental choices must be grounded in causality. The following step-by-step protocol outlines the co-crystallization and SCXRD validation of the benzoic acid : 4-iodophenol system.

Protocol 1: Co-Crystallization via Slow Evaporation

Causality Check: We utilize a weakly coordinating solvent (e.g., dichloromethane or chloroform) to prevent the solvent molecules from competitively hydrogen-bonding with the carboxylic acid or phenol groups[9].

• Preparation: Weigh equimolar amounts (1:1 stoichiometric ratio) of benzoic acid and 4-iodophenol.

• Dissolution: Dissolve the mixture in 5 mL of a weakly coordinating solvent (e.g., CHCl 3​ ) under gentle heating until the solution is entirely clear.

• Evaporation: Puncture the cap of the vial with a needle (1-2 small holes) to allow for controlled, slow solvent evaporation at ambient temperature. Note: Rapid evaporation leads to kinetic trapping and microcrystalline powders suitable only for PXRD.

• Harvesting: After 3–7 days, harvest the resulting block-like or needle-like crystals. Isolate a single crystal with well-defined faces, devoid of visible twinning or cracks under polarized light microscopy[3].

Protocol 2: SCXRD Data Collection and Motif Validation

Causality Check: Data collection must be performed at cryogenic temperatures (e.g., 100 K). Cooling the crystal significantly reduces the thermal vibrations of the atoms (Anisotropic Displacement Parameters, ADPs), which is absolutely critical for accurately resolving the electron density of weak, highly directional interactions like the C-I···O halogen bond[7][8].

• Mounting: Coat the selected crystal in a cryoprotectant oil (e.g., Paratone-N) and mount it on a MiTeGen loop.

• Data Collection: Transfer the loop to the diffractometer equipped with a cold nitrogen stream (100 K). Utilize a microfocus X-ray source (e.g., Mo-K α or Cu-K α ) and a modern photon-counting detector.

• Integration & Scaling: Collect the full sphere of data. Integrate the diffraction spots and apply multi-scan absorption corrections (crucial due to the high X-ray absorption coefficient of the heavy Iodine atom).

• Structure Solution: Solve the structure using intrinsic phasing (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

• Self-Validation (The R-factor check): Ensure the final R1​ value is < 0.05 (5%) and wR2​ is < 0.15. Check the residual electron density map; the highest peak should be near the iodine atom, confirming its position[7].

• Motif Extraction: Measure the intermolecular distances.

  • If a C-I···O distance is ~3.1 Å with an angle of ~175°, a halogen bond is validated[2][5].

  • If an O···O distance is ~2.65 Å, a hydrogen bond is validated[5][10].

Conclusion

While PXRD, ssNMR, and FTIR are indispensable tools for bulk phase analysis and local chemical environment probing, SCXRD remains the only technique capable of directly validating the spatial geometry of competing packing motifs [3][4]. In complex systems like the benzoic acid and 4-iodophenol co-crystal, where hydrogen and halogen bonds compete for supramolecular dominance, the sub-angstrom precision and direct angular measurements provided by SCXRD are irreplaceable for rigorous structural elucidation.

References

• Crystal structure of the co-crystalline adduct 1,3,6,8-tetraazatricyclo[4.4.1.13,8]dodecane (TATD)–4-iodophenol (1/2): supramolecular assembly mediated by halogen and hydrogen bonding Source: National Institutes of Health (NIH) / PMC URL:[Link]

• A systematic structural study of halogen bonding versus hydrogen bonding within competitive supramolecular systems Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Crystal structure of the co-crystalline adduct 1,3,6,8-tetraazatricyclo[4.4.1.1 | ]dodecane (TATD - IUCr Journals Source: IUCr Journals URL:[Link]

• Halogen bonding: an underestimated player in membrane–ligand interactions Source: ChemRxiv URL:[Link]

• Determination of a complex crystal structure in the absence of single crystals: analysis of powder X-ray diffraction data, guided by solid-state NMR and periodic DFT calculations Source: Royal Society of Chemistry (RSC) URL:[Link]

• weakly coordinating solvents: Topics by Science.gov Source: Science.gov URL:[Link]

• Single-Crystal XRD vs. Powder XRD: Selecting the Appropriate Technique Source: Creative Biostructure URL:[Link]

• From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Single Crystal X-Ray Diffraction Source: Pulstec USA URL:[Link]

• Synergy of Solid-State NMR, Single-Crystal X-ray Diffraction, and Crystal Structure Prediction Methods: A Case Study of Teriflunomide Source: ACS Publications URL:[Link]

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• 5. Crystal structure of the co-crystalline adduct 1,3,6,8-tetra­aza­tri­cyclo­[4.4.1.13,8]dodecane (TATD)–4-iodo­phenol (1/2): supra­molecular assembly mediated by halogen and hydrogen bonding - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of a complex crystal structure in the absence of single crystals: analysis of powder X-ray diffraction data, guided by solid-state NMR and periodic DFT calculations, reveals a new 2′-deoxyguanosine structural motif - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Benzoic acid;4-iodophenol proper disposal procedures

Proper chemical hygiene and disposal are foundational to laboratory safety, environmental stewardship, and regulatory compliance. For researchers and drug development professionals handling halogenated phenols like 4-iodophenol and aromatic carboxylic acids like benzoic acid, understanding the causality behind their hazard profiles is essential.

This guide provides a self-validating system of operational and disposal protocols, ensuring your laboratory maintains compliance with EPA and OSHA standards while mitigating acute and chronic exposure risks.

Physicochemical & Hazard Profiling

Before executing any disposal or spill response protocol, personnel must understand the quantitative and qualitative hazard metrics of the compounds involved.

Metric / Property	Benzoic Acid	4-Iodophenol
CAS Number	65-85-0	540-38-5
Physical State	Solid (Crystalline)	Solid
Primary Hazards	Skin/Eye Irritant, Dust Explosion	Corrosive, Aquatic Toxicity
GHS Hazard Codes	H315, H318, H372	H302, H312, H314, H411
Toxicity Data	LD50 (Oral, Rat): 2,565 mg/kg[1]	Harmful if swallowed/inhaled[2]
UN Transport Code	Not Regulated (Solid)[1]	UN 3261 (Corrosive Solid, Acidic, Organic)[3]
EPA Waste Code	Non-RCRA Regulated	D002 (Corrosive Characteristic)[4]

Mechanistic Safety: The Causality of Chemical Hazards

To build a robust safety culture, researchers must understand why these chemicals act the way they do, rather than simply memorizing hazard codes.

• 4-Iodophenol: The presence of the heavy iodine atom on the phenol ring significantly increases the molecule's lipophilicity and environmental persistence. Simultaneously, the phenolic hydroxyl group imparts significant acidity and corrosivity. This dual nature makes 4-iodophenol highly destructive to mucosal membranes (causing severe burns) and highly toxic to aquatic ecosystems with long-lasting effects[2]. Because it is a halogenated organic compound, incomplete combustion during disposal can yield toxic halogenated byproducts, necessitating specialized destruction pathways.

• Benzoic Acid: While naturally occurring in many foods, concentrated laboratory-grade benzoic acid is a severe eye irritant and poses a chronic inhalation hazard to the lungs[5]. Mechanistically, the primary physical hazard of benzoic acid lies in its ability to form fine, irritating dusts. When dispersed in the air, vapor from molten benzoic acid or fine particulate dust can form explosive mixtures[6].

Experimental Protocols: Spill Response & Neutralization

Every protocol must be a self-validating system to ensure complete hazard mitigation. Do not rely on visual inspection alone.

Protocol 1: Minor Spill Containment & Neutralization

• Isolation & PPE: Evacuate non-essential personnel. Don appropriate PPE: full face-shield, particulate dust filter/acid vapor respirator (Type B cartridge), and chemical-resistant gloves[4].

• Source Control: Eliminate all ignition sources immediately. Benzoic acid dust can ignite and produce poisonous gases, including phenol and benzene, upon thermal decomposition[6].

• Dry Clean-up: Use dry clean-up procedures. Moisten the solid slightly or use a HEPA-filter vacuum to prevent dust generation[6]. Never wash 4-iodophenol down the drain, as it is strictly prohibited due to its aquatic toxicity[4].

• Decontamination & Validation (For 4-Iodophenol): Apply a 5% aqueous sodium hydroxide or soda ash solution to the spill area[4].

  • Causality: The alkaline solution deprotonates the phenol, converting it into a highly water-soluble sodium phenoxide salt, neutralizing its corrosive acidity.

  • Validation Step: Use pH indicator strips on the residual surface moisture to confirm the area has been successfully neutralized (pH 7.0–8.5) before performing a final water rinse.

• Containment: Place all collected material into a sealed, labeled, chemically compatible container (e.g., polyethylene) for hazardous waste processing.

Operational Disposal Workflows

Proper segregation is the most critical step in chemical disposal. Mixing incompatible waste streams can lead to exothermic reactions or regulatory fines.

Protocol 2: Waste Segregation and Destruction

• Segregation: Never mix 4-iodophenol waste with standard non-halogenated organic waste. Leave chemicals in their original containers when possible[5].

• Preparation for Destruction:

  • 4-Iodophenol: Dissolve or mix the solid material with a combustible solvent[3].

  • Benzoic Acid: Collect solid residues in sealed plastic bags or polyethylene containers[7].

• Incineration Execution:

  • 4-Iodophenol: Must be handed over to a licensed disposal company and burned in a chemical incinerator equipped with an afterburner and scrubber[3]. Causality: The scrubber is mechanistically critical to capture iodine-containing exhaust gases (e.g., hydrogen iodide) generated during combustion, preventing toxic environmental release.

  • Benzoic Acid: Offer surplus to an authorized hazardous waste collection point for standard chemical incineration[7].

Fig 1: Decision matrix and operational workflow for the segregation and disposal of laboratory chemical waste.

References

• [7] Title: BENZOIC ACID - Alpha Resources | Source: alpharesources.com | URL:[Link]

• [1] Title: Safety Data Sheet Benzoic acid - Redox | Source: redox.com | URL:[Link]

• [6] Title: Benzoic Acid - Hazardous Substance Fact Sheet | Source: nj.gov | URL:[Link]

Sources

• 1. redox.com [redox.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. nj.gov [nj.gov]
• 7. alpharesources.com [alpharesources.com]